Cas no 289717-84-6 (1-[2-(3,4-dichlorophenoxy)phenyl]ethan-1-one)

• Product Name: 1-[2-(3,4-dichlorophenoxy)phenyl]ethan-1-one
• CAS No: 289717-84-6
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• CID: 4643910
• Update Time: 2025-10-31

1-[2-(3,4-dichlorophenoxy)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(3,4-dichlorophenoxy)phenyl]-
• 1-[2-(3,4-dichlorophenoxy)phenyl]ethan-1-one

• Inchi： 1S/C14H10Cl2O2/c1-9(17)11-4-2-3-5-14(11)18-10-6-7-12(15)13(16)8-10/h2-8H,1H3
• InChI Key： ISHBDYKQNJUEBM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1OC1=CC=C(Cl)C(Cl)=C1)C

Additional information on 1-[2-(3,4-dichlorophenoxy)phenyl]ethan-1-one

Chemical Profile of 1-[2-(3,4-dichlorophenoxy)phenyl]ethan-1-one (CAS No. 289717-84-6)

1-[2-(3,4-dichlorophenoxy)phenyl]ethan-1-one, identified by the chemical abstracts service number CAS No. 289717-84-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenylacetonitrile backbone substituted with a 3,4-dichlorophenoxy group, has garnered attention due to its structural complexity and potential biological activity. The presence of both electron-withdrawing and electron-donating groups in its molecular framework makes it a versatile intermediate in the development of novel therapeutic agents.

The structural motif of 1-[2-(3,4-dichlorophenoxy)phenyl]ethan-1-one is particularly noteworthy for its utility in medicinal chemistry. The dichlorophenoxy moiety introduces rigidity and lipophilicity to the molecule, which are often desirable properties for drug candidates targeting membrane-bound receptors or enzymes. Furthermore, the acetyl group at the terminal position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. These features have made this compound a valuable building block in the pursuit of innovative pharmacological solutions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors with enhanced selectivity and efficacy. The scaffold of 1-[2-(3,4-dichlorophenoxy)phenyl]ethan-1-one has been explored in several contexts, particularly in the quest for new treatments for neurological disorders. Studies have demonstrated its potential as a precursor to compounds that modulate neurotransmitter systems, such as serotonin and dopamine pathways. The dichlorophenoxy group, in particular, has been shown to interact favorably with certain aromatic residues in target proteins, leading to high binding affinity and improved pharmacokinetic profiles.

One of the most compelling aspects of 1-[2-(3,4-dichlorophenoxy)phenyl]ethan-1-one is its adaptability in synthetic chemistry. Researchers have leveraged its reactivity to develop novel synthetic routes to more complex molecules with diverse biological activities. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents at the phenyl ring, expanding the chemical space available for drug discovery. Additionally, nucleophilic aromatic substitution reactions have been utilized to modify the dichlorophenoxy group, yielding analogs with altered pharmacological properties.

The pharmaceutical industry has been particularly interested in derivatives of 1-[2-(3,4-dichlorophenoxy)phenyl]ethan-1-one due to their potential therapeutic applications. Preclinical studies have highlighted several promising candidates that exhibit anti-inflammatory, analgesic, and even antitumor effects. These findings have spurred further investigation into optimizing the molecular structure for improved drug-like properties. The combination of computational modeling and high-throughput screening has accelerated the process of identifying lead compounds derived from this scaffold.

From a synthetic chemistry perspective, 1-[2-(3,4-dichlorophenoxy)phenyl]ethan-1-one serves as an excellent model for exploring new methodologies. Its well-defined reactivity patterns have been utilized to develop novel catalytic systems and reaction conditions that enhance efficiency and selectivity in organic synthesis. Such advancements are not only beneficial for producing this compound but also for creating other biologically active molecules with similar structural features.

The growing interest in green chemistry has also influenced the synthesis of 1-[2-(3,4-dichlorophenoxy)phenyl]ethan-1-one. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Transition-metal catalysis and solvent-free reactions are among the strategies being explored to achieve these goals. These approaches align with broader trends in pharmaceutical manufacturing aimed at improving environmental sustainability while maintaining high-quality output.

In conclusion,1-[2-(3,4-dichlorophenoxy)phenyl]ethan-1-one (CAS No. 289717-84-6) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules. As research continues to uncover new applications and synthetic methodologies,this compound is poised to remain at the forefront of medicinal chemistry innovation.